![molecular formula C16H17NO3 B2543560 Ethyl 4-[(2-hydroxybenzyl)amino]benzoate CAS No. 199190-52-8](/img/structure/B2543560.png)
Ethyl 4-[(2-hydroxybenzyl)amino]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-[(2-hydroxybenzyl)amino]benzoate, also known as ethyl vanillin salicylate, is a synthetic compound that belongs to the family of salicylates. It is widely used in the food and fragrance industry as a flavoring and fragrance agent. However, in recent years, it has gained attention in the scientific community due to its potential therapeutic effects.
Scientific Research Applications
Synthesis and Optical Nonlinear Properties
Ethyl 4-[(2-hydroxybenzyl)amino]benzoate (EHB) has been studied for its potential in optical applications. EHB is synthesized and characterized using various spectroscopic techniques. Its nonlinear refractive index and optical limiting properties make it a candidate for optical limiter applications. The study demonstrates the compound's significant optical nonlinear properties, potentially useful in photonics and laser technology (Abdullmajed et al., 2021).
Antibacterial Properties and Molecular Docking
A compound derived from this compound shows promise in antibacterial applications. The compound exhibits significant antibacterial ability against both gram-negative and gram-positive bacteria. Molecular docking studies suggest its potential effectiveness in bacterial inhibition (Shakir et al., 2020).
Gastroprotective Activity
This compound derivatives have been studied for their gastroprotective effects. One such derivative, ETHAB, shows promise in treating gastric ulcers. It exhibits antioxidant activity and aids in increasing gastric wall mucus and pH levels, thereby reducing gastric lesions (Halabi et al., 2014).
Pharmacological Applications
A study on a hydroxamate-based inhibitor related to this compound explores its potential in treating neuropathic pain. The prodrug synthesized shows improved oral pharmacokinetics, indicating its potential for therapeutic applications in pain management (Rais et al., 2017).
Safety and Hazards
properties
IUPAC Name |
ethyl 4-[(2-hydroxyphenyl)methylamino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO3/c1-2-20-16(19)12-7-9-14(10-8-12)17-11-13-5-3-4-6-15(13)18/h3-10,17-18H,2,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCPABNQXOKQIPU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NCC2=CC=CC=C2O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.